![molecular formula C17H15N3O3 B2854216 (4-Oxo-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate CAS No. 454460-47-0](/img/structure/B2854216.png)
(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate” is a derivative of benzotriazine, which is a type of heterocyclic compound . Benzotriazines are known for their wide range of biological activities and are used in the synthesis of various pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzotriazine ring, which is a type of aromatic heterocycle. The compound also contains an ester functional group, which would likely influence its reactivity .Chemical Reactions Analysis
Benzotriazines can undergo a variety of chemical reactions, including substitutions and additions, depending on the specific substituents present on the ring . The ester group could also undergo reactions such as hydrolysis or reduction .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Some properties that could be predicted for this compound include its molecular weight, solubility, and possibly its melting and boiling points .Mechanism of Action
The mechanism of action of (4-Oxo-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate is not fully understood. However, it is believed to act as an electrophile, reacting with nucleophiles such as amino acids and nucleotides. This reaction can lead to the formation of covalent bonds, which can modify the activity of enzymes and other biomolecules.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and carbonic anhydrase. It has also been shown to have anti-inflammatory and analgesic effects. Additionally, it has been shown to have anticancer activity against various cancer cell lines.
Advantages and Limitations for Lab Experiments
One advantage of using (4-Oxo-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate in lab experiments is its versatility. It can be used as a reagent in the synthesis of various compounds and as a tool in the study of enzyme kinetics and the development of enzyme inhibitors. Additionally, it has shown potential as a drug candidate. However, one limitation is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of (4-Oxo-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate. One direction is the development of new drugs and drug delivery systems based on the compound. Another direction is the study of its mechanism of action and its effects on various biomolecules. Additionally, further studies are needed to determine its potential toxicity and to develop safer methods for its use in lab experiments.
Synthesis Methods
The synthesis of (4-Oxo-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate has been achieved using different methods. One such method involves the reaction of 3,4-dimethylbenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with (4-amino-1,2,3-benzotriazin-3-yl)methanol to produce the desired compound. Another method involves the reaction of 4-nitrobenzyl alcohol with (4-amino-1,2,3-benzotriazin-3-yl)methanol in the presence of a reducing agent to form the desired compound.
Scientific Research Applications
(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate has been used in scientific research for various purposes. It has been used as a reagent in the synthesis of various compounds, including peptides and nucleosides. It has also been used as a tool in the study of enzyme kinetics and the development of enzyme inhibitors. Additionally, it has been used in the development of new drugs and drug delivery systems.
properties
IUPAC Name |
(4-oxo-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3/c1-11-7-8-13(9-12(11)2)17(22)23-10-20-16(21)14-5-3-4-6-15(14)18-19-20/h3-9H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STRYYNMVFAOSMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)OCN2C(=O)C3=CC=CC=C3N=N2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.